Gold

  • Gold bromide (AuBr3)
    • CAS RN:
    • 10294-28-7
    • Molecular Formula:
    • AuBr₃
    • Molecular Weight:
    • 436.68 g/mol
    Description
    Gold tribromide is a gold coordination entity.
  • Gold monochloride
    • CAS RN:
    • 10294-29-8
    • Molecular Formula:
    • AuCl
    • Molecular Weight:
    • 232.42 g/mol
    Description
    The structure of gold chloride is monoclinic. It sublimes at elevated temperatures.
    Gold monochloride is a gold salt in which the counterion is chloride It has a role as a sensitiser.
    ...
  • Gold trichloride
    • CAS RN:
    • 13453-07-1
    • Molecular Formula:
    • AuCl3
      (AuCl3)2
    • Molecular Weight:
    • 303.32 g/mol
    Description
    The structure of gold chloride is monoclinic in nature. It sublimes at elevated temperatures.
    Gold trichloride is a gold coordination entity.
  • Potassium tetrachloroaurate(III)
    • CAS RN:
    • 13682-61-6
    • Molecular Formula:
    • AuCl4K
    • Molecular Weight:
    • 377.9 g/mol
    Description
    The yellow crystals of potassium gold chloride are soluble in water. 1,2

    Potassium tetrachloroaurate is a perchlorometallate salt. It contains a tetrachloroaurate(1-).
    ...
  • Ammonium tetrachloroaurate(III) hydrate
    • CAS RN:
    • 13874-04-9
    • Molecular Formula:
    • AuCl4H6NO
    • Molecular Weight:
    • 374.8 g/mol
    Description
    Ammonium tetrachloroaurate(III) hydrate is a useful research compound. Its molecular formula is AuCl4H6NO and its molecular weight is 374.8 g/mol. The purity is usually 95%.

       

    Benchchem offers high-quality Potassium tetrachloroaurate(III) hydrate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Potassium tetrachloroaurate(III) hydrate including the price, delivery time, and more detailed information at info@benchchem.com."> Potassium tetrachloroaurate(III) hydrate is a useful research compound. Its molecular formula is AuCl4H2KO and its molecular weight is 395.9 g/mol. The purity is usually 95%.

       

    Benchchem offers high-quality Chloro(tri-tert-butylphosphine)gold(I) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Chloro(tri-tert-butylphosphine)gold(I) including the price, delivery time, and more detailed information at info@benchchem.com."> Chloro(tri-tert-butylphosphine)gold(I) is a useful research compound. Its molecular formula is C12H27AuClP and its molecular weight is 434.73 g/mol. The purity is usually 95%.

       

    Benchchem offers high-quality Bis(trifluoromethylsulfonyl)azanide;gold(1+);triphenylphosphane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Bis(trifluoromethylsulfonyl)azanide;gold(1+);triphenylphosphane including the price, delivery time, and more detailed information at info@benchchem.com."> Bis(trifluoromethylsulfonyl)azanide;gold(1+);triphenylphosphane is a useful research compound. Its molecular formula is C20H15AuF6NO4PS2 and its molecular weight is 739.4 g/mol. The purity is usually 95%.
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  • (Acetonitrile)[(2-biphenyl)di-tert-butylphosphine]gold(...
    • CAS RN:
    • 866641-66-9
    • Molecular Formula:
    • C22H30AuF6NPS
    • Molecular Weight:
    • 772.2 g/mol
    Description
    (Acetonitrile)[(2-biphenyl)di-tert-butylphosphine]gold(I) hexafluoroantimonate is a useful research compound. Its molecular formula is C22H30AuF6NPSb and its molecular weight is 772.2 g/mol. The purity is usua...